Cas no 618091-40-0 ((5-AMINO-1-(4-FLUOROPHENYL)-1H-PYRAZOL-4-YL)(4-BROMOPHENYL)METHANONE)

• Product name: (5-AMINO-1-(4-FLUOROPHENYL)-1H-PYRAZOL-4-YL)(4-BROMOPHENYL)METHANONE
• CAS No: 618091-40-0
• MF: C₁₆H₁₁BrFN₃O
• MW: 360.1804459095
• MDL: MFCD03934839
• CID: 955250
• PubChem ID: 5065743

(5-AMINO-1-(4-FLUOROPHENYL)-1H-PYRAZOL-4-YL)(4-BROMOPHENYL)METHANONE Chemical and Physical Properties

Names and Identifiers

• (5-AMINO-1-(4-FLUOROPHENYL)-1H-PYRAZOL-4-YL)(4-BROMOPHENYL)METHANONE
• 618091-40-0
• AKOS024408740
• MFCD03934839
• DTXSID90407968
• [5-amino-1-(4-fluorophenyl)-1H-pyrazol-4-yl](4-bromophenyl)methanone
• [5-amino-1-(4-fluorophenyl)pyrazol-4-yl]-(4-bromophenyl)methanone

• MDL： MFCD03934839
• Inchi： InChI=1S/C16H11BrFN3O/c17-11-3-1-10(2-4-11)15(22)14-9-20-21(16(14)19)13-7-5-12(18)6-8-13/h1-9H,19H2
• InChI Key： HOWCMUDYEMUEJN-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1C(=O)C2=C(N(N=C2)C3=CC=C(C=C3)F)N)Br

Computed Properties

• Exact Mass: 359.00695g/mol
• Monoisotopic Mass: 359.00695g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.9Ų
• XLogP3: 4.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives Benzoylpyrazoles